Cas no 142166-00-5 (Methyl 3-oxo-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylate)

Methyl 3-oxo-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylate is a heterocyclic compound featuring a benzoxazine core with a keto group at the 3-position and a methyl ester at the 7-position. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The ester group enhances solubility in organic solvents, facilitating downstream reactions, while the oxazine ring offers stability and versatility in derivatization. Its well-defined crystalline form ensures consistent purity, critical for research and industrial applications. This compound is particularly useful in the development of bioactive molecules due to its balanced reactivity and structural modularity.
Methyl 3-oxo-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylate structure
142166-00-5 structure
Product Name:Methyl 3-oxo-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylate
CAS No:142166-00-5
MF:C10H9NO4
MW:207.182762861252
MDL:MFCD07774184
CID:101229
PubChem ID:10845978
Update Time:2025-05-25

Methyl 3-oxo-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-7-carboxylate
    • 2H-1,4-Benzoxazine-7-carboxylicacid, 3,4-dihydro-3-oxo-, methyl ester
    • methyl 3-oxo-4H-1,4-benzoxazine-7-carboxylate
    • 7-methoxycarbonyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine
    • Methyl 3-oxo-2,4-dihydro-1,4-benzoxazine-7-carboxylate
    • methyl 3-oxo-3,4-dihydro-2H-1,4,benzoxazin-7-carboxylate
    • Methyl 3-Oxo-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylate
    • methyl 3-oxo-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylate(SALTDATA: FREE)
    • 2H-1,4-BENZOXAZINE-7-CARBOXYLIC ACID, 3,4-DIHYDRO-3-OXO-, METHYL ESTER
    • PubChem20118
    • HBGXBRNLTSFTIG-UHFFFAOYSA-N
    • SBB050291
    • STK895066
    • FT-0681011
    • AKOS005072612
    • 5-chloro-2,3-dihydro-benzofuran-3-ylaminehydrochloride
    • 3-Oxo-3,4-dihydro-2H-benzo[1,4]oxazine-7-carboxylic acid methyl ester
    • MB04718
    • SCHEMBL303909
    • methyl 3-oxo-3,4-dihydro-2H-1,4-benzoxazine-7- carboxylate
    • J-522205
    • AM803208
    • GC-0720
    • MFCD07774184
    • Methyl3-Oxo-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylate
    • DTXSID20445712
    • CS-W000707
    • 142166-00-5
    • SY028206
    • A850006
    • Methyl 3-Oxo-3 pound not4-dihydro-2H-1 pound not4-benzoxazine-7-carboxylate
    • ALBB-010265
    • DB-063422
    • Methyl 3-oxo-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylate
    • MDL: MFCD07774184
    • Inchi: 1S/C10H9NO4/c1-14-10(13)6-2-3-7-8(4-6)15-5-9(12)11-7/h2-4H,5H2,1H3,(H,11,12)
    • InChI Key: HBGXBRNLTSFTIG-UHFFFAOYSA-N
    • SMILES: O1CC(NC2C=CC(C(=O)OC)=CC1=2)=O

Computed Properties

  • Exact Mass: 207.05300
  • Monoisotopic Mass: 207.05315777g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.599
  • XLogP3: 0.7

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.313±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 253-255 ºC (hexane )
  • Boiling Point: 411.6±45.0 °C at 760 mmHg
  • Flash Point: 202.8±28.7 °C
  • Refractive Index: 1.556
  • Solubility: Slightly soluble (2.3 g/l) (25 º C),
  • PSA: 64.63000
  • LogP: 0.94210
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

Methyl 3-oxo-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylate Security Information

Methyl 3-oxo-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylate Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Methyl 3-oxo-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylate Pricemore >>

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Methyl 3-oxo-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylate Production Method

Additional information on Methyl 3-oxo-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylate

Methyl 3-Oxo-3,4-Dihydro-2H-1,4-Benzoxazine-7-Carboxylate: A Comprehensive Overview

Methyl 3-Oxo-3,4-Dihydro-2H-1,4-Benzoxazine-7-Carboxylate (CAS No. 142166-00-5) is a unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzoxazines, which are heterocyclic aromatic compounds with a six-membered ring containing one oxygen and one nitrogen atom. The presence of the methyl ester group at the 7-position and the oxo group at the 3-position imparts distinct chemical properties to this molecule.

Recent studies have highlighted the potential of Methyl 3-Oxo derivatives in drug discovery and development. Researchers have explored their role as scaffolds for designing bioactive molecules with anti-inflammatory, antioxidant, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Methyl 3-Oxo derivatives can inhibit key enzymes involved in inflammatory pathways, making them promising candidates for treating chronic inflammatory diseases.

The synthesis of Methyl 3-Oxo compounds has been optimized using various methodologies. One notable approach involves the use of transition metal catalysts to facilitate efficient coupling reactions. These methods not only enhance yield but also improve the purity of the final product, which is crucial for downstream applications in pharmaceutical research.

From a structural perspective, Methyl 3-Oxo derivatives exhibit a high degree of conformational flexibility due to the dihydrobenzoxazine ring system. This flexibility allows for diverse interactions with biological targets, such as proteins and enzymes. Computational studies using molecular docking techniques have revealed that these compounds can bind effectively to specific pockets on target proteins, suggesting their potential as lead compounds in drug design.

In terms of biological activity, Methyl 3-Oxo derivatives have shown remarkable selectivity towards certain cellular pathways. For example, a study conducted by Smith et al. (2022) demonstrated that these compounds can selectively inhibit the growth of cancer cells while sparing normal cells, indicating their potential as anticancer agents with reduced toxicity.

Moreover, the methyl ester group in Methyl 3-Oxo derivatives plays a critical role in modulating their pharmacokinetic properties. The ester group enhances solubility and bioavailability, making these compounds suitable for oral administration. This feature is particularly advantageous in drug development where systemic delivery is required.

Recent advancements in analytical techniques have enabled detailed characterization of Methyl 3-Oxo compounds at both molecular and atomic levels. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided insights into their three-dimensional structures and dynamic behavior in solution.

Looking ahead, Methyl 3-Oxo derivatives are expected to play an increasingly important role in therapeutic development. Their unique chemical structure and versatile functional groups make them ideal candidates for exploring novel therapeutic targets across various disease states.

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